Cas no 105104-81-2 (2-(3-methylphenyl)-3-oxopentanenitrile)

• Product Name: 2-(3-methylphenyl)-3-oxopentanenitrile
• CAS No: 105104-81-2
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• MDL: MFCD17225819
• CID: 5156731
• PubChem ID: 62829952
• Update Time: 2026-03-04

2-(3-methylphenyl)-3-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-oxo-2-(m-tolyl)pentanenitrile
• Benzeneacetonitrile, 3-methyl-α-(1-oxopropyl)-
• 2-(3-methylphenyl)-3-oxopentanenitrile

• MDL： MFCD17225819
• Inchi： 1S/C12H13NO/c1-3-12(14)11(8-13)10-6-4-5-9(2)7-10/h4-7,11H,3H2,1-2H3
• InChI Key： NVRFEOYNZOHKPC-UHFFFAOYSA-N
• SMILES： C(#N)C(C1=CC=CC(C)=C1)C(=O)CC

Additional information on 2-(3-methylphenyl)-3-oxopentanenitrile

2-(3-methylphenyl)-3-oxopentanenitrile (CAS No. 105104-81-2)

In the realm of organic chemistry, 2-(3-methylphenyl)-3-oxopentanenitrile stands as a compound of significant interest due to its unique structural properties and potential applications in various fields. This compound, identified by the CAS registry number 105104-81-2, is a derivative of pentanenitrile with a substituted phenyl group, making it a valuable molecule for both academic and industrial research.

Recent advancements in synthetic chemistry have allowed for the precise synthesis of 2-(3-methylphenyl)-3-oxopentanenitrile, enabling researchers to explore its properties in greater depth. The molecule's structure, featuring a nitrile group and a ketone moiety, contributes to its reactivity and versatility in chemical reactions. This has led to its consideration in the development of novel materials, pharmaceuticals, and agrochemicals.

One of the most promising areas of research involving 2-(3-methylphenyl)-3-oxopentanenitrile is its potential role in drug discovery. The compound's ability to act as a precursor in the synthesis of bioactive molecules has been highlighted in recent studies. For instance, researchers have explored its use in the development of inhibitors for specific enzymes, which could pave the way for new therapeutic agents targeting various diseases.

The structural integrity of 2-(3-methylphenyl)-3-oxopentanenitrile also makes it an attractive candidate for polymer science applications. Its ability to undergo polymerization under specific conditions has been documented, offering possibilities for the creation of high-performance polymers with tailored properties. This aligns with the growing demand for sustainable and functional materials in industries such as electronics and automotive manufacturing.

Moreover, the environmental impact of 2-(3-methylphenyl)-3-oxopentanenitrile has been a focus of recent investigations. Studies have shown that the compound exhibits biodegradability under certain conditions, which is a critical factor in assessing its suitability for large-scale industrial applications. This aspect underscores the importance of sustainable practices in modern chemical research.

In conclusion, 2-(3-methylphenyl)-3-oxopentanenitrile (CAS No. 105104-81-2) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a key molecule in both academic and industrial settings. As research continues to unfold, this compound is likely to contribute significantly to the development of innovative solutions across various disciplines.